molecular formula C15H23NO3 B5831343 1-[2-(2,6-dimethoxyphenoxy)ethyl]piperidine

1-[2-(2,6-dimethoxyphenoxy)ethyl]piperidine

Cat. No. B5831343
M. Wt: 265.35 g/mol
InChI Key: WGJCQHVXGURWIA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[2-(2,6-dimethoxyphenoxy)ethyl]piperidine, also known as GBR-12909, is a compound that belongs to the piperidine class of chemicals. It is a potent and selective dopamine reuptake inhibitor and has been extensively studied for its potential applications in scientific research.

Mechanism of Action

1-[2-(2,6-dimethoxyphenoxy)ethyl]piperidine works by binding to the DAT and blocking the reuptake of dopamine. This leads to an increase in the concentration of dopamine in the synapse, which can activate dopamine receptors and produce a variety of effects. The mechanism of action of 1-[2-(2,6-dimethoxyphenoxy)ethyl]piperidine is similar to other dopamine reuptake inhibitors, such as cocaine and methylphenidate.
Biochemical and Physiological Effects
1-[2-(2,6-dimethoxyphenoxy)ethyl]piperidine has been shown to produce a variety of biochemical and physiological effects. It has been shown to increase locomotor activity in rodents, indicating that it has stimulant properties. 1-[2-(2,6-dimethoxyphenoxy)ethyl]piperidine has also been shown to increase extracellular levels of dopamine in the striatum, nucleus accumbens, and prefrontal cortex. Additionally, 1-[2-(2,6-dimethoxyphenoxy)ethyl]piperidine has been shown to increase the release of other neurotransmitters, such as norepinephrine and serotonin. These effects suggest that 1-[2-(2,6-dimethoxyphenoxy)ethyl]piperidine may have potential applications in the treatment of neuropsychiatric disorders, such as attention deficit hyperactivity disorder (ADHD) and depression.

Advantages and Limitations for Lab Experiments

1-[2-(2,6-dimethoxyphenoxy)ethyl]piperidine has several advantages for use in lab experiments. It is a potent and selective dopamine reuptake inhibitor, which makes it a valuable tool for studying the role of DAT in the brain. 1-[2-(2,6-dimethoxyphenoxy)ethyl]piperidine has also been shown to produce consistent and reproducible effects in animal models. However, there are also limitations to the use of 1-[2-(2,6-dimethoxyphenoxy)ethyl]piperidine in lab experiments. It is a complex compound to synthesize and requires expertise in organic chemistry. Additionally, 1-[2-(2,6-dimethoxyphenoxy)ethyl]piperidine has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

For the study of 1-[2-(2,6-dimethoxyphenoxy)ethyl]piperidine include the development of new dopamine reuptake inhibitors, investigation of its long-term effects, and potential applications in the treatment of neuropsychiatric disorders.

Synthesis Methods

1-[2-(2,6-dimethoxyphenoxy)ethyl]piperidine can be synthesized through a multi-step process that involves the reaction of 2,6-dimethoxyphenol with ethylene oxide to form 2-(2,6-dimethoxyphenoxy)ethanol. This intermediate is then reacted with piperidine in the presence of a catalyst to yield 1-[2-(2,6-dimethoxyphenoxy)ethyl]piperidine. The synthesis of 1-[2-(2,6-dimethoxyphenoxy)ethyl]piperidine is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

1-[2-(2,6-dimethoxyphenoxy)ethyl]piperidine has been extensively studied for its potential applications in scientific research. It is primarily used as a tool compound to study the dopamine transporter (DAT) and its role in the brain. 1-[2-(2,6-dimethoxyphenoxy)ethyl]piperidine has been shown to be a potent and selective inhibitor of DAT, which is a protein that regulates the reuptake of dopamine from the synapse. By inhibiting DAT, 1-[2-(2,6-dimethoxyphenoxy)ethyl]piperidine increases the concentration of dopamine in the synapse, which can lead to a variety of biochemical and physiological effects.

properties

IUPAC Name

1-[2-(2,6-dimethoxyphenoxy)ethyl]piperidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H23NO3/c1-17-13-7-6-8-14(18-2)15(13)19-12-11-16-9-4-3-5-10-16/h6-8H,3-5,9-12H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WGJCQHVXGURWIA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C(=CC=C1)OC)OCCN2CCCCC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H23NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

265.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.